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Compound of Interest

Compound Name: 5-Chloro-3-iodo-2-methylaniline

CAS No.: 870606-29-4

Cat. No.: B1592888

Get Quote

Executive Summary & Core Directive
5-Chloro-3-iodo-2-methylaniline (CAS: 870606-29-4) is a poly-halogenated aromatic amine

intermediate used frequently in the synthesis of pharmaceutical compounds.[1] Due to the

presence of both chlorine and iodine on the aniline ring, this compound presents a complex

hazard profile combining the toxicity of anilines (methemoglobinemia risk) with the

environmental persistence of halogenated organics.

Core Directive: This material must NEVER be disposed of down the drain or in municipal trash.

It requires strict segregation as Halogenated Organic Waste and must be destroyed via high-

temperature incineration equipped with halogen scrubbers.

Hazard Identification & Technical Profile
Effective disposal begins with understanding the chemical's stability and toxicity. Treat this

substance as a suspected carcinogen and a severe marine pollutant.
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Property Specification Operational Implication

CAS Number 870606-29-4
Use for waste manifesting and

inventory tracking.

Chemical Class Halogenated Aromatic Amine
High toxicity; potential for skin

absorption.[2]

Physical State Solid (typically)
Dust control measures

required during transfer.

Stability Light & Air Sensitive

Store in amber glass; iodine

bonds can cleave under UV,

releasing corrosive I₂.

Incompatibility Strong Oxidizers, Acids

Violent Reaction Risk: Do not

mix with nitric acid or

peroxides in waste streams.

Toxicity
Acute Tox.[2][3][4][5][6][7]

(Oral/Dermal/Inhal)

Methemoglobinemia agent:

Oxidizes hemoglobin; monitor

for cyanosis (blue lips/skin).

Pre-Disposal: Segregation & Packaging
The most common compliance failure is improper segregation. Iodine-containing compounds

can corrode standard metal drums over time and may require specific waste stream coding

depending on your waste vendor.

Step 1: Waste Stream Classification
Classify this material under Halogenated Organic Waste.

Do NOT mix with Non-Halogenated solvents (e.g., Acetone, Ethanol) unless your facility has

a specific "Commingled Solvents" stream that allows high halogen content (>1000 ppm).

Do NOT mix with acidic aqueous waste (risk of liberating toxic gases).

Step 2: Container Selection
Primary Container: High-Density Polyethylene (HDPE) or Amber Glass.
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Note: Avoid metal containers if the waste is liquid or wet, as free iodine/chlorine can cause

pitting corrosion.

Secondary Containment: Polypropylene tray to catch drips/spills.

Step 3: Labeling Requirements
Every container must be labeled before the first drop of waste is added.

Text: "HAZARDOUS WASTE - Halogenated Organic Solids/Liquids"

Constituents: Explicitly list "5-Chloro-3-iodo-2-methylaniline" (do not use abbreviations).

Hazard Checkboxes: [x] Toxic [x] Irritant [x] Carcinogen (Suspected)[2]

Disposal Decision Logic (Workflow)
The following decision tree outlines the logical flow for determining the correct disposal path,

ensuring RCRA compliance.
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Waste Generation:
5-Chloro-3-iodo-2-methylaniline

Is the waste Solid or Liquid?

Solid Waste
(Powder, contaminated gloves, paper)

Liquid Waste
(Mother liquor, reaction solvent)

Containerize in
Wide-Mouth HDPE Jar

Containerize in
Amber Glass or HDPE Carboy

CRITICAL CHECK:
Is it mixed with Oxidizers or Acids?

STOP: Treat as
Reactive/Incompatible Waste

YES

Label as:
'Halogenated Organic Waste'

NO

Transfer to EHS/Vendor
for Incineration

Click to download full resolution via product page

Figure 1: Decision logic for segregating and containerizing halogenated aniline waste.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1592888/docs?utm_src=pdf-body-img#proper-disposal-procedures-for-5-chloro-3-iodo-2-methylaniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1592888?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detailed Disposal Protocol
Protocol A: Solid Waste (Pure Compound or Spill Debris)

PPE: Wear double nitrile gloves, lab coat, and safety goggles. If handling fine powder, use a

P100 respirator or work inside a fume hood.

Collection: Transfer solid waste into a wide-mouth HDPE jar.

Decontamination: Wipe the exterior of the jar with a solvent-dampened wipe

(ethanol/acetone) to remove dust. Dispose of the wipe inside the jar.

Sealing: Screw the lid tight and apply parafilm if the waste will be stored for >1 week to

prevent fume leakage.

Protocol B: Liquid Waste (Solutions)
Compatibility Check: Ensure the solvent carrier is compatible with the waste drum (e.g., do

not put chloroform solutions in non-compatible plastic drums).

Transfer: Use a funnel to prevent splashing. Pour slowly to avoid aerosol generation.

Rinsing: Triple rinse the original empty container with a small volume of compatible solvent.

Add rinsate to the waste container.

Venting: Use a vented cap if there is any risk of off-gassing, though this compound is

generally stable in solution.

Emergency Spill Response
In the event of a spill, immediate action is required to prevent exposure and environmental

release.

1. Alert & Evacuate
(Notify nearby personnel)

2. Don PPE
(Double Gloves, Goggles, 

Respirator if dusty)

3. Containment
(Circle spill with absorbent socks)

4. Absorption
(Use Vermiculite or Sand.

NO SAWDUST)

5. Cleanup
(Scoop into waste jar.

Wash area with soap/water)

6. Report
(Contact EHS)

Click to download full resolution via product page
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Figure 2: Immediate response workflow for halogenated aniline spills.

Critical Note on Absorbents: Do NOT use sawdust or paper towels as the primary absorbent for

pure anilines. The high surface area combined with potential oxidation can create a fire risk.

Use inert mineral absorbents like Vermiculite, Sand, or Clay.

Regulatory & Compliance Codes (US Focus)
While 5-Chloro-3-iodo-2-methylaniline is not explicitly listed on the RCRA P-list or U-list by

name, it must be characterized by the generator.

Waste Classification: Hazardous Waste (Toxicity).

EPA Waste Code: Likely D000 (Unlisted Hazardous) or D022 (if Chloroform is used as

solvent). Most facilities manage this under a broad "Halogenated Solvents/Organics" profile

to ensure incineration.

DOT Shipping Name (for waste):UN 2811, Toxic solids, organic, n.o.s. (5-Chloro-3-iodo-2-
methylaniline), 6.1, PG III. (Verify PG based on specific LD50 data if available; default to III

for safety unless high toxicity is confirmed).

References
U.S. Environmental Protection Agency (EPA).RCRA Waste Classification Guide. Retrieved

from [Link].

New Jersey Department of Health.Hazardous Substance Fact Sheet: Aniline.[8] Retrieved

from [Link] (Base structure toxicity reference).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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